Asomate

• IUPAC Name: bis(dimethylcarbamothioylsulfanyl)arsanyl N,N-dimethylcarbamodithioate
• InChI: InChI=1S/C9H18AsN3S6/c1-11(2)7(14)17-10(18-8(15)12(3)4)19-9(16)13(5)6/h1-6H3
• InChI Key: GAMFEMAXLMWCRG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)S[As](SC(=S)N(C)C)SC(=S)N(C)C
• Molecular Formula: C9H18AsN3S6
• DSSTOX Substance ID: DTXSID70189412
• Molecular Weight: 435.6 g/mol
• CAS No.: 3586-60-5

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the reactants, conditions, and the mechanism of the reaction.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, including its molecular formula, the types of bonds present, and its 3D structure.

Chemical Reactions Analysis

This would involve a discussion of the chemical reactions that the compound undergoes, including the reactants, products, and the mechanism of the reaction.

Physical and Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

1. Bone Regeneration in Craniomaxillofacial Surgery

Asomate, specifically adipose-derived stromal/stem cells (ASCs), has been identified as a crucial element in bone tissue engineering for craniomaxillofacial surgery. Research demonstrates that ASCs are highly effective in treating craniomaxillofacial defects due to their strong commitment towards the osteogenic phenotype. Understanding the molecular mechanisms of ASCs is essential for leveraging their therapeutic potential in bone engineering, particularly in comparison to conventional autologous and allogeneic bone grafts (Paduano et al., 2017).

2. Translational Research in Healthcare Sciences

This compound plays a role in translational research, which bridges basic research findings to clinical practice. This research approach is crucial for advancing science's capacity to address complex healthcare challenges. This compound's application in this domain facilitates the improvement of scientific findings' utility and impact in real-world healthcare settings (Grady, 2010).

3. Asynchronous Tele-Expertise in Prenatal Diagnosis

The use of asynchronous tele-expertise (ASTE) using this compound technologies in prenatal diagnosis has proven feasible and cost-effective. This approach enhances diagnostic accuracy in fetal ultrasound and contributes significantly to societal cost savings. By facilitating accurate prenatal diagnoses without face-to-face consultations, this compound applications in ASTE demonstrate substantial benefits in healthcare efficiency (Beldjerd et al., 2022).

4. Scientific Collaboration Enhancement

This compound contributes to enhancing scientific collaboration, which is crucial for individual research productivity and increasing the visibility of research within the scientific community. This compound's role in facilitating effective collaboration underscores its significance in the professionalization of science (Beaver & Rosen, 2005).

5. Data Handling in Genome Analysis

This compound technologies, such as ACAPELLA-1K, a capillary-based automated fluid handling system, play a pivotal role in genome analysis. This system enables high-throughput, submicroliter-scale fluid handling, crucial for molecular biology and genomic research, demonstrating this compound's applicability in advancing genome analysis technologies (Meldrum et al., 2000).

Mechanism of Action

Target of Action

Asomate, also known as Acamprosate, primarily targets the central nervous system (CNS) to aid in the restoration of normal glutaminergic neuron activity . It is a structural analogue of the neurotransmitter γ-aminobutyric acid (GABA) .

Mode of Action

It is believed that chronic alcohol exposure modifies the balance between neuronal excitation and inhibition . This compound’s interaction with its targets leads to a reduction in alcohol intake in alcohol-dependent individuals, likely through effects on NMDA receptors and calcium channels .

Biochemical Pathways

This compound affects several biochemical pathways. In citrus fruits, it has been reported to regulate the sugar-acid ratio, which is significant for improving fruit quality . It influences the citric acid level in fruit, among other factors . A metabolomic analysis revealed that this compound treatment significantly reduced the concentration of citric acid in the pulp of ‘Harumi’ tangor, a citrus fruit .

Pharmacokinetics

It’s important to note that these properties play a crucial role in determining the bioavailability of a compound . They influence how effectively a compound is absorbed into the body, how it is distributed within the tissues, how it is metabolized, and finally, how it is excreted .

Result of Action

The molecular and cellular effects of this compound’s action are significant. In the context of alcohol dependence, this compound helps restore normal glutaminergic neuron activity in the CNS . In citrus fruits, this compound treatment led to a significant reduction in the concentration of citric acid in the pulp . This suggests that this compound may influence the metabolic processes within the cells of the fruit, leading to changes in its biochemical composition .

Action Environment

Environmental factors can influence the action, efficacy, and stability of a compound. For instance, factors like temperature and pH can disrupt hydrogen bonds within enzymes, causing them to denature and affecting their efficiency . Similarly, the concentration of substrate molecules in a solution can also affect how quickly an enzyme functions to carry out a reaction

Safety and Hazards

This would involve a discussion of the safety precautions that need to be taken when handling the compound, and the hazards associated with the compound.

Future Directions

This would involve a discussion of the potential future research directions involving the compound.

Biochemical Analysis

Biochemical Properties

Asomate plays a crucial role in biochemical reactions within citrus fruits. It interacts with various enzymes, proteins, and other biomolecules, influencing the metabolic processes within the fruit . The nature of these interactions is complex and involves changes at the molecular level that affect the fruit’s overall quality and taste .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes within the citrus fruit. It influences cell function, including impacting cell signaling pathways, gene expression, and cellular metabolism . The presence of this compound in the fruit leads to changes in the cellular environment, which in turn affects the fruit’s overall quality and taste .

Molecular Mechanism

The mechanism of action of this compound at the molecular level is complex. It involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . These interactions lead to changes in the metabolic processes within the fruit, ultimately affecting its quality and taste .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound on citrus fruits change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently being researched .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways within the citrus fruit. It interacts with enzymes or cofactors, leading to changes in metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues of the citrus fruit. This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and its effects on its activity or function are currently being researched. This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Customer Q & A

Q1: What is the primary use of Asomate in agriculture?

A1: this compound is primarily used as a fungicide to control fungal diseases in various crops. It is particularly effective against apple canker, a disease caused by the fungus Valsa mali. [, , , , , , , , , ]

Q2: How effective is this compound against apple canker compared to other fungicides?

A2: Studies have shown that this compound can be effective against apple canker, but newer fungicides often demonstrate superior efficacy. For instance, Zuelaemycin 1.2% EW displayed a higher control efficacy with an ED50 of 28.7 mg/kg compared to this compound's 35.6 mg/kg. [] Similarly, Diniconazole exhibited better control with an ED50 of 15.4 mg/kg versus this compound's 17.2 mg/kg. []

Q3: Besides apple canker, which other diseases can this compound control?

A3: Research indicates this compound's efficacy against various fungal diseases, including:* Cytospora and Dothiorella gregaria Sacc canker in Poplar species []* Helicobasidium brebissonii on Populus [] * Bark rot disease in Camphor trees caused by Botryosphaeria ribis []* Poplar blister canker caused by Dothiorella gregaria Saccardo[8]* Prunus Davidiana Canker caused by Leucostoma personii and Cytospora leustoma []* Endothia parasitica in Chinese Chestnut []* Carya tree canker caused by Botryosphaeria dothidea []* Chestnut twig dieback caused by Coryneum kunzei corda var. castaneae []

Q4: How is this compound typically applied to treat these diseases?

A4: this compound is often applied directly to the infected bark of trees after scraping off the diseased tissue. [, , , , ] This method allows for targeted treatment and minimizes the spread of fungal spores.

Q5: Are there any environmental concerns associated with the use of this compound?

A5: Yes, the use of this compound raises concerns regarding arsenic accumulation in the soil and potential contamination of fruits. [, , , , , ] Long-term and continuous application can lead to arsenic buildup, posing risks to the environment and potentially impacting human health through the food chain.

Q6: What measures are suggested to mitigate the environmental risks associated with this compound?

A6: Researchers suggest several strategies to minimize this compound's environmental impact:

• Limiting this compound application: Strict regulations and reduced reliance on this compound, especially in favor of less hazardous alternatives, are crucial. [, , , ]
• Promoting alternative fungicides: Identifying and utilizing effective fungicides with lower environmental risks is essential for sustainable agricultural practices. [, , ]
• Implementing soil management practices: Techniques like planting cover crops and adding organic matter to the soil can help reduce arsenic uptake by plants and mitigate its accumulation. [, ]

Q7: Are there any viable alternatives to this compound for controlling fungal diseases in crops?

A7: Yes, research highlights several promising alternatives to this compound:

• Zuelaemycin: Demonstrated higher efficacy against apple canker compared to this compound. []
• Diniconazole: Showed superior control against apple canker in laboratory settings. []
• Sophona flavescens Ait: Exhibited greater efficacy against apple canker and promoted better wound healing in apple trees. []
• Sodium bicarbonate: Offered effective control against poplar blister canker and is considered a more environmentally friendly option. []